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Compound of Interest

Compound Name: 4-Nitrosophenol

CAS No.: 637-62-7

Cat. No.: B3432608

Get Quote

Executive Summary
While 4-Nitrophenol is a ubiquitous indicator for the pH 5.4–7.5 range, its nitroso- analog, 4-
Nitrosophenol, offers a unique physicochemical profile driven by keto-enol tautomerism. This

guide details the preparation, mechanism, and titration protocol for 4-Nitrosophenol. With a

pKa of approximately 6.48, it is particularly effective for titrations involving weak acids or

biological buffers where the equivalence point falls within the slightly acidic to neutral region

(pH 6.0–7.0).

Scientific Basis & Mechanism
The utility of 4-Nitrosophenol (CAS: 104-91-6) arises from its ability to exist in a tautomeric

equilibrium between the phenolic form (nitroso) and the quinonoid form (oxime). This duality

distinguishes it from standard azo or phthalein indicators.

The Tautomeric Equilibrium
In solution, 4-Nitrosophenol exists in equilibrium with 1,4-benzoquinone monoxime.
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Acidic Medium (pH < 6.0): The equilibrium favors the protonated Quinone Oxime form, which

imparts a pale yellow color.

Alkaline Medium (pH > 7.0): Deprotonation yields the resonance-stabilized Nitrosophenolate

anion, causing a bathochromic shift to a distinct Green/Yellow-Green.

This mechanism allows the molecule to act as a sensitive proton sensor near neutral pH.

Mechanistic Pathway Diagram
The following diagram illustrates the structural transformation driving the color change.

Figure 1: Tautomeric ionization pathway of 4-Nitrosophenol.
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Figure 1: The deprotonation of the oxime group leads to a resonance-stabilized anion, resulting

in the color transition.

Physicochemical Properties
The following data validates the selection of 4-Nitrosophenol for specific analytical windows.
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Property Value Notes

IUPAC Name 4-Nitrosophenol
Tautomer: 1,4-Benzoquinone

monoxime

CAS Number 104-91-6
Distinct from 4-Nitrophenol

(100-02-7)

Molecular Weight 123.11 g/mol

pKa 6.48 (at 25°C) Ideal for endpoints near pH 6.5

Transition Range pH 5.8 – 7.2
Pale Yellow

Green/Yellow-Green

Solubility Ethanol, Ether, Acetone Sparingly soluble in cold water

Preparation Protocol
Safety Note: 4-Nitrosophenol is a skin irritant and potential sensitizer. Handle with nitrile

gloves and work in a fume hood.

Reagents Required[1][2][3][4][5][6]
4-Nitrosophenol (Solid, High Purity >98%)

Ethanol (95% or Absolute)

Deionized Water (Type I, 18.2 MΩ)

Step-by-Step Formulation (0.1% w/v Indicator Solution)
Weighing: Accurately weigh 0.10 g of 4-Nitrosophenol solid.

Note: The solid may appear as brown/green needles (oxime form).

Dissolution: Transfer the solid to a 100 mL volumetric flask.

Solvation: Add approximately 60 mL of Ethanol. Swirl gently until the solid is completely

dissolved. The solution will be a pale brownish-yellow.
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Dilution: Dilute to the mark (100 mL) with Deionized Water.

Why water? A 60:40 Ethanol:Water mix prevents precipitation while matching the polarity

of most aqueous titrations.

Storage: Transfer to an amber glass dropper bottle. Store at 4°C. Stability is approximately 3

months.

Experimental Protocol: Standardization of NaOH
This protocol validates the indicator's efficacy by standardizing a 0.1 M Sodium Hydroxide

(NaOH) solution using Potassium Hydrogen Phthalate (KHP).

Workflow Diagram
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Figure 2: Standardization workflow using 4-Nitrosophenol.
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Figure 2: Step-by-step logic for the standardization titration.

Detailed Procedure
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Preparation of Standard: Dry Potassium Hydrogen Phthalate (KHP) at 110°C for 2 hours.

Cool in a desiccator.

Sample Setup: Weigh accurately ~0.4 g of dried KHP into a 250 mL Erlenmeyer flask.

Record the exact mass to 0.1 mg.

Solubilization: Add 50 mL of CO₂-free deionized water. Swirl to dissolve.

Indicator Addition: Add 3–4 drops of the prepared 4-Nitrosophenol solution.

Observation: The solution should appear pale yellow.

Titration: Titrate with ~0.1 M NaOH solution from a burette.

Technique: Swirl constantly.[1] As the endpoint approaches, you will see transient flashes

of green.

Endpoint: The endpoint is reached when the solution turns from Pale Yellow to a stable

Green/Yellow-Green color that persists for at least 30 seconds.

Calculation:

Validation Criteria
Blank Titration: Perform a blank titration on 50 mL of water + indicator. Subtract this volume

(usually 0.05–0.1 mL) from your sample titre to correct for the indicator's own acidity.

Precision: Triplicate analyses should yield a Relative Standard Deviation (RSD) of < 0.2%.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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